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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzaldehyde

Cat. No.: B1297750

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.
This guide provides essential safety and logistical information for the disposal of 4-Bromo-2-

nitrobenzaldehyde, ensuring a safe and compliant process.

Chemical and Physical Properties

A thorough understanding of a chemical's properties is the first step in safe handling. Below is a
summary of the key quantitative data for 4-Bromo-2-nitrobenzaldehyde.
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Property Value
Molecular Formula C7H4BrNOs
Molecular Weight 230.02 g/mol
Appearance Solid

Melting Point 95-100 °C
Signal Word Warning

Acute Toxicity, Oral (Category 4), Skin Irritation
(Category 2), Eye Irritation (Category 2A), Skin
o Sensitization (Category 1), Specific Target
Hazard Classifications o ]
Organ Toxicity - Single Exposure (Category 3,
Respiratory system), Acute Aquatic Toxicity

(Category 1)

Procedural Steps for Proper Disposal

The disposal of 4-Bromo-2-nitrobenzaldehyde must be conducted in a manner that ensures
the safety of laboratory personnel and the protection of the environment. The following step-by-
step procedure is based on established safety data sheets.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

Before handling 4-Bromo-2-nitrobenzaldehyde, it is imperative to use appropriate personal
protective equipment. Ensure the work area is well-ventilated, preferably within a fume hood.

o Eye Protection: Wear chemical safety goggles or a face shield.[1]

e Hand Protection: Use chemically resistant gloves.[2] Gloves should be inspected before use
and disposed of properly after handling.[2]

» Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]
o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3]

Step 2: Waste Collection and Storage
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Proper segregation and storage of chemical waste are critical to prevent accidental reactions
and ensure compliant disposal.

» Container: Place waste 4-Bromo-2-nitrobenzaldehyde in its original container or a clearly
labeled, compatible waste container.[2] Do not mix with other waste.[2]

Labeling: The waste container must be clearly labeled with the chemical name and
associated hazards.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials and sources of ignition.[1][4] The container should be kept tightly
closed.[1][4]

Step 3: Accidental Release Measures

In the event of a spill, follow these procedures to mitigate exposure and environmental
contamination.

Evacuate: Evacuate non-essential personnel from the area.[2]
Ventilate: Ensure adequate ventilation.[1][4]
Containment: Prevent the spill from entering drains or waterways.[1][4]

Clean-up: For a dry spill, carefully sweep or vacuum the material and place it into a suitable,
labeled disposal container.[1][4] Avoid generating dust.[2] For a larger spill, it may be
necessary to use a shovel to collect the material.[3]

Decontamination: Clean the affected area thoroughly.
Step 4: Final Disposal

The ultimate disposal of 4-Bromo-2-nitrobenzaldehyde must be handled by a licensed and
approved waste disposal company.

» Professional Disposal: The contents and container must be disposed of at an approved
waste disposal plant.[1][2][4]
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» Regulatory Compliance: All waste disposal activities must be in accordance with local, state,
and federal regulations.[2] It is the responsibility of the waste generator to determine if the
discarded chemical is classified as hazardous waste.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-2-
nitrobenzaldehyde.
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A flowchart outlining the key stages of 4-Bromo-2-nitrobenzaldehyde disposal.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b1297750?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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